Cas no 1427400-33-6 (2-Amino-5-iodo-4-trifluoromethyl-benzoic acid)

• Product Name: 2-Amino-5-iodo-4-trifluoromethyl-benzoic acid
• CAS No: 1427400-33-6
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 6839550
• PubChem ID: 59164514
• Update Time: 2025-04-02

2-Amino-5-iodo-4-trifluoromethyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-iodo-4-(trifluoromethyl)benzoic acid
• GFDBIFVBTCARSL-UHFFFAOYSA-N
• 1427400-33-6
• CS-0372629
• Benzoic acid, 2-amino-5-iodo-4-(trifluoromethyl)-
• SCHEMBL13500098
• 2-Amino-5-iodo-4-trifluoromethyl-benzoic acid

• Inchi： 1S/C8H5F3INO2/c9-8(10,11)4-2-6(13)3(7(14)15)1-5(4)12/h1-2H,13H2,(H,14,15)
• InChI Key： GFDBIFVBTCARSL-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(C=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 330.93171Da
• Monoisotopic Mass: 330.93171Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų